![molecular formula C13H15F2NO2S B7586453 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide](/img/structure/B7586453.png)
3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is a synthetic compound that has been widely studied for its potential use in scientific research. It is an important tool for investigating the biochemical and physiological effects of various compounds and processes. In
Mechanism of Action
The mechanism of action of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is not fully understood. However, it is thought to act as an inhibitor of certain enzymes and receptors. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are important mediators of inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide are varied and depend on the specific application. It has been shown to have anti-inflammatory and antioxidant effects, and has been used to study the effects of oxidative stress on cells. It has also been used to investigate the role of COX-2 in various physiological processes, such as pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide in lab experiments is its specificity. It has been shown to selectively inhibit COX-2, without affecting the activity of COX-1, which is involved in the production of prostaglandins that are important for normal physiological processes. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types, and care must be taken when using it in experiments.
Future Directions
There are many future directions for research involving 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide. One area of interest is the development of new compounds that are based on this structure, with improved specificity and reduced toxicity. Another area of interest is the investigation of the role of COX-2 in various disease states, such as cancer and Alzheimer's disease. Finally, this compound could be used to investigate the effects of oxidative stress on different cell types, and to develop new strategies for protecting cells from oxidative damage.
Conclusion:
In conclusion, 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide is an important tool for investigating the biochemical and physiological effects of various compounds and processes. Its specificity and selectivity make it a valuable tool for studying the role of COX-2 in various physiological processes. However, care must be taken when using this compound in experiments, due to its potential toxicity. There are many future directions for research involving this compound, and it is likely to continue to be an important tool for scientific research in the future.
Synthesis Methods
The synthesis of 3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide involves several steps. The starting material is 3,4-difluorobenzoic acid, which is reacted with thionyl chloride to form the corresponding acyl chloride. This is then reacted with 4-hydroxythiophenol to form the desired compound. The final product is purified by recrystallization.
Scientific Research Applications
3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide has been used in a variety of scientific research applications. It has been used to investigate the mechanism of action of various compounds, including enzymes and receptors. It has also been used to study the biochemical and physiological effects of different processes, such as oxidative stress and inflammation.
properties
IUPAC Name |
3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15F2NO2S/c14-10-2-1-9(7-11(10)15)12(17)16-8-13(18)3-5-19-6-4-13/h1-2,7,18H,3-6,8H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYGBEHRWDYPSDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNC(=O)C2=CC(=C(C=C2)F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-[(4-hydroxythian-4-yl)methyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.